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Compound of Interest

Compound Name: Chmfl-bmx-078

Cat. No.: B606657 Get Quote

For researchers and drug development professionals, ensuring a safe laboratory environment

is paramount. Adherence to proper chemical handling and disposal protocols is a critical

component of this responsibility. This guide provides essential safety and logistical information

for the proper disposal of Chmfl-bmx-078, a potent and selective irreversible BMX kinase

inhibitor.

Chemical and Safety Data Overview
Before handling Chmfl-bmx-078, it is crucial to be aware of its chemical properties and

associated hazards. This information, primarily derived from the Safety Data Sheet (SDS),

informs risk assessment and dictates the necessary safety precautions and disposal

procedures.
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Data Point Value Reference

CAS Number 1808288-51-8 [1][2]

Molecular Formula C₃₃H₃₅N₇O₆ [1][3]

Molecular Weight 625.7 g/mol [1]

Appearance Solid [1]

Solubility DMSO: Slightly soluble [1]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2]

Signal Word Warning [2]

Disposal Protocol and Workflow
The proper disposal of Chmfl-bmx-078 must be conducted in a manner that prevents its

release into the environment and minimizes exposure to laboratory personnel. While specific

institutional and local regulations must always be followed, the general procedure is outlined

below.

Key Disposal Principles:

Avoid Environmental Release: Do not allow Chmfl-bmx-078 to enter sewers or any surface

or ground water systems.[2]

Waste Segregation: Dispose of Chmfl-bmx-078 waste separately from general laboratory

waste. It should be treated as hazardous chemical waste.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling Chmfl-bmx-078 and its waste.

Ventilation: Ensure adequate ventilation when handling the compound to avoid inhalation of

any dust or aerosols.[2]
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The following workflow provides a logical guide for the disposal process, from the point of

waste generation to its final removal from the laboratory.

Chmfl-bmx-078 Waste Disposal Workflow

Waste Generation
(e.g., unused compound, contaminated labware)

Segregate as
Hazardous Chemical Waste

Collect in a
Designated, Labeled, and
Sealed Waste Container

Is the container full?

Store in a Designated
Secondary Containment Area

Yes

Continue Collection

No

Arrange for Pickup by
Certified Hazardous

Waste Disposal Service

Click to download full resolution via product page

Chmfl-bmx-078 Disposal Decision Workflow
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Experimental Protocols Cited
The information provided in this guidance is based on established safety data sheets and does

not stem from novel experimental protocols for disposal. The procedures outlined are standard

laboratory practice for the handling and disposal of hazardous chemical waste. For detailed

institutional protocols, please consult your organization's Environmental Health and Safety

(EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b606657?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/36828/chmfl-bmx-078
https://cdn.caymanchem.com/cdn/msds/36828m.pdf
https://www.medkoo.com/products/16169
https://www.benchchem.com/product/b606657#chmfl-bmx-078-proper-disposal-procedures
https://www.benchchem.com/product/b606657#chmfl-bmx-078-proper-disposal-procedures
https://www.benchchem.com/product/b606657#chmfl-bmx-078-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606657?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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